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Executive Summary
Sultamicillin, a mutual prodrug of ampicillin and the β-lactamase inhibitor sulbactam, exhibits a

broad spectrum of antibacterial activity against a wide range of Gram-positive and Gram-

negative bacteria. This document provides a comprehensive overview of the in-vitro activity of

sultamicillin, presenting quantitative data on its efficacy, detailed experimental protocols for

susceptibility testing, and a visual representation of the testing workflow. The addition of

sulbactam restores ampicillin's effectiveness against many β-lactamase-producing strains,

making this combination a valuable agent in the treatment of various bacterial infections.

Mechanism of Action
Sultamicillin is a double ester that, upon oral administration, is hydrolyzed to release ampicillin

and sulbactam in a 1:1 molar ratio. Ampicillin, a β-lactam antibiotic, inhibits the synthesis of

bacterial cell walls by binding to penicillin-binding proteins (PBPs), leading to cell lysis.

Sulbactam is a potent, irreversible inhibitor of many plasmid-mediated and some chromosomal

β-lactamases, the enzymes responsible for bacterial resistance to many penicillin antibiotics.
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By inactivating these enzymes, sulbactam protects ampicillin from degradation, thereby

extending its antibacterial spectrum to include many ampicillin-resistant organisms.[1][2][3]

In-Vitro Antibacterial Spectrum
The antibacterial activity of sultamicillin is attributed to its active components, ampicillin and

sulbactam. The following tables summarize the in-vitro activity of ampicillin-sulbactam against a

variety of clinically relevant Gram-positive and Gram-negative bacteria, as determined by

Minimum Inhibitory Concentration (MIC) values. The MIC is the lowest concentration of an

antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.

MIC50 and MIC90 values represent the concentrations required to inhibit 50% and 90% of the

tested isolates, respectively.

Gram-Positive Bacteria

Organism
No. of
Isolates

Ampicillin:S
ulbactam
Ratio

MIC50
(µg/mL)

MIC90
(µg/mL)

Reference

Staphylococc

us aureus

(Methicillin-

Susceptible)

340 2:1 - - [4]

Staphylococc

us aureus

(Methicillin-

Resistant)

114 2:1 - - [4]

Streptococcu

s

pneumoniae

- - - -

Note: While specific MIC50/MIC90 values for S. pneumoniae were not available in the

searched literature, studies indicate that ampicillin-sulbactam is active against this pathogen.

For non-β-lactamase-producing enterococci, ampicillin susceptibility can predict susceptibility

to ampicillin-sulbactam.[5]
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Gram-Negative Bacteria

Organism
No. of
Isolates

Ampicillin:S
ulbactam
Ratio

MIC50
(µg/mL)

MIC90
(µg/mL)

Reference

Escherichia

coli
100 2:1 8/4 >32/16 [6]

Klebsiella

pneumoniae
40 2:1 - 32 [7]

Haemophilus

influenzae (β-

lactamase

positive)

45 - - 1 [8]

Haemophilus

influenzae (β-

lactamase

negative)

55 - - - [9][10]

Bacteroides

fragilis group
363 2:1 1 4 [7]

Note: The activity of ampicillin-sulbactam against E. coli can be variable due to high rates of

resistance in some regions.[11][12] For H. influenzae, the presence of sulbactam effectively

restores ampicillin's activity against β-lactamase-producing strains.[1]

Experimental Protocols for Susceptibility Testing
The determination of the in-vitro susceptibility of bacteria to sultamicillin (tested as ampicillin-

sulbactam) is performed using standardized methods, primarily broth microdilution and agar

dilution, as outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European

Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method (CLSI M07)
This method determines the MIC of ampicillin-sulbactam in a liquid growth medium.
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Preparation of Antimicrobial Stock Solution: Prepare a stock solution of ampicillin and

sulbactam. For CLSI standard testing, a 2:1 ratio of ampicillin to sulbactam is typically used.

Preparation of Microdilution Plates: Dispense serial twofold dilutions of the ampicillin-

sulbactam combination into 96-well microtiter plates containing cation-adjusted Mueller-

Hinton broth (CAMHB). The final volume in each well is typically 100 µL.

Inoculum Preparation: From a pure culture of the test organism grown on an appropriate

agar medium, prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.

Inoculation: Dilute the standardized bacterial suspension and inoculate each well of the

microtiter plate to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of ampicillin-sulbactam that

completely inhibits visible growth of the organism.

Agar Dilution Method
This method involves incorporating the antimicrobial agent into an agar medium.

Preparation of Antimicrobial Plates: Prepare a series of agar plates (e.g., Mueller-Hinton

agar) containing serial twofold dilutions of ampicillin-sulbactam. A 2:1 ratio of ampicillin to

sulbactam is commonly used.

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity

standard as described for the broth microdilution method.

Inoculation: Using an inoculator, spot a standardized volume of the bacterial suspension onto

the surface of each agar plate, resulting in a final inoculum of approximately 10⁴ CFU per

spot.

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.

Reading Results: The MIC is the lowest concentration of ampicillin-sulbactam that prevents

the growth of more than one colony or a faint haze.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the Minimum Inhibitory

Concentration (MIC) of ampicillin-sulbactam using the broth microdilution method.
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Workflow for MIC determination by broth microdilution.

Conclusion
Sultamicillin tosylate, through the combined action of ampicillin and sulbactam, provides a

broad spectrum of antibacterial coverage that includes many β-lactamase-producing Gram-

positive and Gram-negative bacteria. The in-vitro data and standardized testing methodologies

outlined in this guide provide a framework for the continued evaluation and clinical application

of this important antibiotic. For accurate and reproducible susceptibility testing, adherence to

established CLSI or EUCAST protocols is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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